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Compound of Interest

Compound Name: 5-Ethoxy-2-nitrophenol
CAS No.: 857629-22-2
Cat. No.: B3043397

Get Quote

Chemical Identification & Hazard Assessment

Before initiating disposal, you must validate the waste stream characterization. Treat 5-Ethoxy-
2-nitrophenol as a Class 6.1 Toxic Substance and a potential Class 1 Explosive Precursor (if

dry or in contact with metals).[1][2]
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Property Description
Chemical Name 5-Ethoxy-2-nitrophenol
Chemical Class Nitrophenol Derivative
Physical State Yellow Crystalline Solid

Acute Toxicity (Oral/Dermal), Skin/Eye Irritation,

Primary Hazards . -
Aquatic Toxicity.[1][2]

High. Can form explosive phenolate salts with
Reactivity Hazard strong bases.[1][2] Thermal decomposition

releases toxic NOx fumes.

Not explicitly P- or U-listed by specific CAS, but
RCRA Status must be treated as Characteristic Hazardous
Waste (Toxicity/Reactivity) under 40 CFR 261.

Pre-Disposal Segregation & Storage

Core Directive: The most critical error in nitrophenol disposal is improper segregation. Mixing
this compound with incompatible streams can lead to exothermic runaways or the formation of
shock-sensitive explosives.

The "Do Not Mix" Protocol[1]

e Strong Bases (Sodium Hydroxide, Potassium Hydroxide): NEVER mix. This reaction forms
unstable metal nitrophenolate salts, which are shock-sensitive explosives when dry.

e Reducing Agents (Hydrides, Sulfides): Avoid contact.[3] Can lead to vigorous exothermic
reactions.

o Oxidizers (Peroxides, Permanganates): Strictly segregate to prevent combustion.

e Metals: Avoid contact with active metals (Zinc, Aluminum) which can catalyze decomposition.

Storage for Disposal[3][4][5][6][7]
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o Container: Use Amber Glass or High-Density Polyethylene (HDPE) containers. Avoid metal
containers.

» State: Keep the material wet (wetted with water or a compatible solvent like ethanol) if
possible to reduce dust explosion hazards and shock sensitivity.

o Labeling: Clearly label as "Hazardous Waste - Toxic / Reactive - 5-Ethoxy-2-nitrophenol".

Step-by-Step Disposal Workflow

Workflow A: Solid Waste (Pure Substance or Spill
Debris)[1]

o Wetting: If the solid is dry and old, gently mist with water to desensitize before handling.
» Containerization: Transfer waste into a dedicated, wide-mouth HDPE jar.
e Secondary Containment: Place the primary container into a secondary spill-proof bin.

» Destruction Method: The only acceptable disposal method is High-Temperature Incineration
equipped with a scrubber for Nitrogen Oxides (NOx).

Workflow B: Liquid Waste (Solvent Solutions)

e Solvent Check: Ensure the solvent carrier is compatible (e.g., Ethanol, Methanol, DMSO).
Do not mix with chlorinated solvents if your facility segregates halogenated waste.

e pH Check: Ensure the solution is Neutral to slightly Acidic (pH 5-7). Never dispose of in basic
solutions.

e Waste Stream: Classify as "Organic Waste - Toxic".

Operational Decision Matrix (Visualization)

The following logic flow ensures the correct waste stream selection based on the physical state
and contamination level.
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Start: Identify Waste State

Is it in Solution?

Is it Solid/Crystalline?

Check Solvent Compatibility

:

Is it Dry/Old? Check pH (Must be < 7)

Yes (Risk of Shock) Basic (Neutralize First!) \Neutral/Acidic

ACTION: Mist with Water

No (Stable) (Desensitize)

Container: Solvent Waste
Label: Toxic Organic Liquid

Container: HDPE/Glass
Label: Toxic Solid

Final Disposal:
High-Temp Incineration
(NOx Scrubber)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating and processing 5-Ethoxy-2-nitrophenol waste
streams.

Emergency Procedures (Spills)

In the event of a spill, do not use dry sweeping methods, which generate dust and static
electricity (ignition sources).

o Evacuate & PPE: Clear the area. Don full PPE: Nitrile gloves (double gloved), lab coat,
safety goggles, and a P95/N95 respirator (dust mask) or half-face respirator with organic
vapor/particulate cartridges.

» Wet Method: Cover the spill with a specialized Solvent Absorbent or damp sand. If using
sand, lightly mist with water first to suppress dust.

o Neutralization: Do not use sodium bicarbonate or other bases. Use inert absorbents
(Vermiculite, Clay).

e Collection: Use non-sparking tools (plastic scoop) to transfer to a waste container.

o Decontamination: Wash the surface with a soap and water solution.[4] Collect all rinse water
as hazardous liquid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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